Cas no 1545252-82-1 (2-bromo-4-(difluoromethyl)-1,3-thiazole)
2-bromo-4-(difluoromethyl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-(difluoromethyl)thiazole
- 2-bromo-4-(difluoromethyl)-1,3-thiazole
-
- MDL: MFCD26728176
- Inchi: 1S/C4H2BrF2NS/c5-4-8-2(1-9-4)3(6)7/h1,3H
- InChI Key: VQZDTVNJTFWZAG-UHFFFAOYSA-N
- SMILES: S1C=C(C(F)F)N=C1Br
Computed Properties
- Exact Mass: 212.90594g/mol
- Monoisotopic Mass: 212.90594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.1Ų
2-bromo-4-(difluoromethyl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004509-1g |
2-Bromo-4-(difluoromethyl)thiazole |
1545252-82-1 | 97% | 1g |
$731.24 | 2022-04-02 | |
| abcr | AB494053-250 mg |
2-Bromo-4-(difluoromethyl)thiazole; . |
1545252-82-1 | 250MG |
€519.70 | 2023-04-19 | ||
| abcr | AB494053-1 g |
2-Bromo-4-(difluoromethyl)thiazole; . |
1545252-82-1 | 1g |
€1,218.50 | 2023-04-19 | ||
| Chemenu | CM423791-1g |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95%+ | 1g |
$674 | 2022-12-31 | |
| Enamine | EN300-311568-100mg |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95.0% | 100mg |
$252.0 | 2022-02-28 | |
| Enamine | EN300-311568-250mg |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95.0% | 250mg |
$360.0 | 2022-02-28 | |
| Enamine | EN300-311568-500mg |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95.0% | 500mg |
$567.0 | 2022-02-28 | |
| Enamine | EN300-311568-1000mg |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95.0% | 1g |
$727.0 | 2022-02-28 | |
| Enamine | EN300-311568-2500mg |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95.0% | 2500mg |
$1425.0 | 2022-02-28 | |
| Enamine | EN300-311568-5000mg |
2-bromo-4-(difluoromethyl)-1,3-thiazole |
1545252-82-1 | 95.0% | 5g |
$2107.0 | 2022-02-28 |
2-bromo-4-(difluoromethyl)-1,3-thiazole Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-bromo-4-(difluoromethyl)-1,3-thiazole
Introduction to 2-bromo-4-(difluoromethyl)-1,3-thiazole (CAS No. 1545252-82-1)
2-bromo-4-(difluoromethyl)-1,3-thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1545252-82-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiazole class, a structural motif known for its broad biological activity and utility in drug development. The presence of both bromine and difluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for synthesizing novel bioactive molecules.
The thiazole ring is a six-membered aromatic system consisting of sulfur and nitrogen atoms, which are positioned at the 1 and 3 positions, respectively. This core structure is highly versatile and can be found in numerous natural products and synthetic drugs. The introduction of halogen atoms, particularly bromine at the 2-position and difluoromethyl at the 4-position, enhances the reactivity and binding affinity of the molecule towards biological targets. Such modifications are commonly employed in medicinal chemistry to optimize pharmacokinetic profiles and improve therapeutic efficacy.
In recent years, 2-bromo-4-(difluoromethyl)-1,3-thiazole has been extensively studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with several diseases, including cancer. By targeting specific kinases, thiazole-based inhibitors have emerged as promising candidates for drug development.
Recent advancements in computational chemistry have facilitated the rational design of 2-bromo-4-(difluoromethyl)-1,3-thiazole derivatives with enhanced binding affinity to kinase active sites. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing chemists to introduce diverse substituents at other positions on the thiazole ring. This flexibility has enabled the generation of libraries of compounds for high-throughput screening (HTS) to identify potent inhibitors.
Moreover, the difluoromethyl group is a well-known pharmacophore that enhances metabolic stability and bioavailability of drug candidates. Its incorporation into 2-bromo-4-(difluoromethyl)-1,3-thiazole derivatives has been shown to improve their pharmacokinetic properties while maintaining strong binding interactions with biological targets. Several studies have demonstrated that compounds featuring this motif exhibit significant inhibitory activity against various kinases, including tyrosine kinases and serine/threonine kinases.
The agrochemical industry has also recognized the potential of 2-bromo-4-(difluoromethyl)-1,3-thiazole as a building block for developing novel pesticides. Thiazole derivatives are known for their herbicidal, fungicidal, and insecticidal properties. The structural features of this compound contribute to its ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. Researchers have been exploring its efficacy against resistant strains of weeds and fungi, highlighting its importance in sustainable agriculture.
In terms of synthetic methodologies, 2-bromo-4-(difluoromethyl)-1,3-thiazole can be synthesized through multiple routes depending on the desired purity and scale of production. One common approach involves the bromination of a pre-formed thiazole derivative followed by electrophilic fluorination at the 4-position. Alternatively, nucleophilic substitution reactions can be employed to introduce both bromine and difluoromethyl groups in a stepwise manner. Advances in green chemistry have also led to the development of more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption.
The biological activity of 2-bromo-4-(difluoromethyl)-1,3-thiazole has been further explored through structural analog studies. By systematically varying substituents on the thiazole ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of derivatives. For instance, modifications at the 5-position or 6-position can alter solubility and cell permeability while retaining target specificity. Such investigations have provided valuable insights into structure-activity relationships (SAR) that guide medicinal chemists in designing next-generation drug candidates.
Preclinical studies have demonstrated promising results with 2-bromo-4-(difluoromethyl)-1,3-thiazole derivatives in models of cancer and inflammatory diseases. These studies have revealed mechanisms by which these compounds inhibit disease progression through modulation of key signaling pathways. For example, certain derivatives have shown ability to block tumor growth by inhibiting vascular endothelial growth factor (VEGF) signaling or by disrupting microtubule formation during cell division. Such findings underscore the therapeutic potential of this compound class.
The development of 2-bromo-4-(difluoromethyl)-1,3-thiazole as a lead compound has also spurred innovation in drug delivery systems. Nanotechnology-based approaches have been explored to enhance bioavailability and target specificity. Liposomes, micelles, and polymeric nanoparticles have been utilized to encapsulate these thiazole derivatives for controlled release profiles. Such formulations not only improve therapeutic efficacy but also reduce side effects associated with high systemic doses.
In conclusion,2-bromo-4-(difluoromethyl)-1,3-thiazole (CAS No. 1545252-82-1) represents a versatile scaffold with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable targeted modifications for optimizing biological activity across multiple therapeutic areas. Ongoing research continues to uncover new synthetic strategies and pharmacological applications for this compound class, paving the way for innovative treatments against human diseases while promoting sustainable agricultural practices.
1545252-82-1 (2-bromo-4-(difluoromethyl)-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)